2,2-Difluoro-3-hydroxybutanoic acid
Overview
Description
2,2-Difluoro-3-hydroxybutanoic acid is a chemical compound with the molecular formula C4H6F2O3 and a molecular weight of 140.09 . It is available in powder form .
Molecular Structure Analysis
The InChI code for 2,2-Difluoro-3-hydroxybutanoic acid is 1S/C4H6F2O3/c1-2(7)4(5,6)3(8)9/h2,7H,1H3,(H,8,9) . This code provides a unique identifier for the molecule, which can be used to retrieve its structure from databases .Physical And Chemical Properties Analysis
2,2-Difluoro-3-hydroxybutanoic acid is a powder with a molecular weight of 140.09 . It is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis of Fluorinated Pharmaceuticals
2,2-Difluoro-3-hydroxybutanoic acid: is utilized in the synthesis of fluorinated pharmaceuticals. The presence of fluorine atoms can greatly influence the biological activity of these compounds, often leading to increased metabolic stability and bioavailability .
Development of Amino Acid Drugs
The compound serves as a precursor in the development of novel amino acid drugs. Its unique structure allows for the introduction of fluorine atoms into the amino acid side chains, which can result in drugs with improved pharmacokinetic properties .
Creation of Agrochemicals
Researchers are exploring the use of 2,2-Difluoro-3-hydroxybutanoic acid in the creation of agrochemicals. The fluorine component can confer enhanced activity against pests and diseases, as well as increased resistance to degradation by environmental factors .
Material Science Applications
In material science, this compound is investigated for its potential to modify the properties of polymers and resins. The difluoro group can lead to materials with better thermal stability and chemical resistance .
Analytical Chemistry Reagent
2,2-Difluoro-3-hydroxybutanoic acid: is used as a reagent in analytical chemistry to introduce fluorine-containing groups into molecules, thereby aiding in the structural elucidation of complex organic compounds .
Intermediate in Organic Synthesis
It acts as an intermediate in organic synthesis, particularly in the construction of more complex fluorinated molecules. Its reactivity allows for selective transformations that are valuable in synthetic chemistry .
Safety and Hazards
The safety information for 2,2-Difluoro-3-hydroxybutanoic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing its dust, mist, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
Mechanism of Action
Biochemical Pathways
It’s worth noting that similar compounds have been found to be involved in various metabolic processes .
Pharmacokinetics
Information on the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 2,2-Difluoro-3-hydroxybutanoic acid is currently lacking . Understanding these properties is crucial for determining the bioavailability of the compound.
properties
IUPAC Name |
2,2-difluoro-3-hydroxybutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2O3/c1-2(7)4(5,6)3(8)9/h2,7H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CELIJYBWWKQMHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C(=O)O)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Difluoro-3-hydroxybutanoic acid | |
CAS RN |
848786-25-4 |
Source
|
| Record name | 2,2-difluoro-3-hydroxybutanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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